Cas no 1806308-21-3 (1-(4-Bromo-3-(hydroxymethyl)phenyl)hydrazine)

• Product Name: 1-(4-Bromo-3-(hydroxymethyl)phenyl)hydrazine
• CAS No: 1806308-21-3
• MF: C₇H₉BrN₂O
• MW: 217.063160657883
• CID: 4974992
• Update Time: 2025-07-24

1-(4-Bromo-3-(hydroxymethyl)phenyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-3-(hydroxymethyl)phenyl)hydrazine

• Inchi： 1S/C7H9BrN2O/c8-7-2-1-6(10-9)3-5(7)4-11/h1-3,10-11H,4,9H2
• InChI Key： FCPAOHGGMROFBF-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1CO)NN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• XLogP3: 0.8
• Topological Polar Surface Area: 58.3

Additional information on 1-(4-Bromo-3-(hydroxymethyl)phenyl)hydrazine

Introduction to 1-(4-Bromo-3-(hydroxymethyl)phenyl)hydrazine (CAS No: 1806308-21-3)

The compound 1-(4-Bromo-3-(hydroxymethyl)phenyl)hydrazine, identified by the CAS number 1806308-21-3, is a significant molecule in the field of organic chemistry and has garnered attention due to its unique structural properties and potential applications in various scientific domains. This compound belongs to the class of hydrazine derivatives, which are widely studied for their role in chemical synthesis and biochemical processes.

The molecular structure of 1-(4-Bromo-3-(hydroxymethyl)phenyl)hydrazine comprises a phenyl ring substituted with a bromo group at the para position and a hydroxymethyl group at the meta position. The hydrazine moiety is attached to the phenyl ring via a single bond. This arrangement imparts unique electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications and functionalization.

Recent studies have highlighted the importance of hydrazine derivatives like 1-(4-Bromo-3-(hydroxymethyl)phenyl)hydrazine in drug discovery and development. The presence of a bromo group and a hydroxymethyl group introduces versatility in terms of reactivity and bioavailability. Researchers have explored its potential as a precursor for synthesizing bioactive compounds with anti-inflammatory, antitumor, and antimicrobial properties.

In addition to its role in pharmaceuticals, this compound has found applications in material science and catalysis. The phenyl ring's aromaticity and the hydrazine group's nucleophilic characteristics make it suitable for designing novel materials with tailored electronic properties. Recent advancements in green chemistry have also led to the exploration of this compound as an eco-friendly catalyst for various industrial processes.

The synthesis of 1-(4-Bromo-3-(hydroxymethyl)phenyl)hydrazine typically involves multi-step reactions starting from bromobenzene derivatives. The introduction of the hydroxymethyl group is often achieved through alkylation or oxidation reactions, followed by coupling with hydrazine or its derivatives under controlled conditions. These synthetic routes have been optimized in recent years to improve yield and purity, making large-scale production feasible.

From an analytical standpoint, this compound has been extensively studied using modern spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These studies have provided insights into its molecular conformation, intermolecular interactions, and stability under various conditions.

In conclusion, 1-(4-Bromo-3-(hydroxymethyl)phenyl)hydrazine (CAS No: 1806308-21-3) stands out as a versatile molecule with promising applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research directions in organic synthesis, drug development, and materials science.